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Compound of Interest

Compound Name:
N1-(1,1-

Difluoroethyl)pseudouridine

Cat. No.: B15586212 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a detailed guide to the chemical properties and potential applications of N1-
(1,1-Difluoroethyl)pseudouridine. Given the burgeoning field of mRNA therapeutics, this

novel modified nucleoside warrants close examination for its potential to enhance RNA stability

and translational efficiency while mitigating innate immune responses.

While a specific CAS number for N1-(1,1-Difluoroethyl)pseudouridine is not publicly

available at this time, its chemical identity is established through its molecular formula and

structure. This guide synthesizes the available data for this compound and provides context

through comparison with the well-characterized parent nucleoside, pseudouridine, and the

clinically significant N1-methylpseudouridine.

Chemical and Physical Data
The fundamental chemical properties of N1-(1,1-Difluoroethyl)pseudouridine, alongside

those of pseudouridine and N1-methylpseudouridine, are summarized in the table below for

comparative analysis.
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Property
N1-(1,1-
Difluoroethyl)pseu
douridine

Pseudouridine
N1-
Methylpseudouridi
ne 5'-Triphosphate

CAS Number Not available 1445-07-4[1][2] 1428903-59-6[3]

Molecular Formula C11H14F2N2O6[4] C9H12N2O6[2]
C10H14N2Na3O15P3

[3]

Molecular Weight 308.24 g/mol [4] 244.20 g/mol [2][5] 564.11 g/mol [3]

IUPAC Name

1-(2,2-difluoroethyl)-5-

((2S,3R,4S,5R)-3,4-

dihydroxy-5-

(hydroxymethyl)tetrah

ydrofuran-2-

yl)pyrimidine-

2,4(1H,3H)-dione[4]

5-((2S,3R,4S,5R)-3,4-

dihydroxy-5-

(hydroxymethyl)oxola

n-2-yl)-1H-pyrimidine-

2,4-dione

N/A

Synonyms

1-(1,1-

Difluoroethyl)pseudou

ridine[4]

β-Pseudouridine, ψ-

Uridine, 5-(β-D-

Ribofuranosyl)uracil[2]

[5]

N1-Me-Pseudo-UTP

Purity ≥95% by HPLC[4] ≥98% (HPLC)[5] N/A

Context in mRNA Therapeutics
Pseudouridine (Ψ), an isomer of uridine, is the most abundant RNA modification found in

cellular RNA.[6][7] Its incorporation into mRNA has been a pivotal development in RNA

therapeutics, as it helps to reduce the innate immunogenicity of synthetic mRNA and increase

its stability and translational efficacy. The modification from a C-N to a C-C glycosidic bond in

pseudouridine provides greater rotational freedom.[7]

The further modification of pseudouridine at the N1 position, such as in N1-

methylpseudouridine (m1Ψ), has demonstrated even greater benefits in enhancing protein

expression from synthetic mRNA. This has led to its use in the FDA-approved COVID-19

mRNA vaccines. The N1-difluoroethyl modification in N1-(1,1-Difluoroethyl)pseudouridine
represents a rational design to potentially modulate the electronic and steric properties of the
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nucleoside, which could further refine its biological activity. The electron-withdrawing nature of

the difluoroethyl group may influence base pairing and stacking interactions within the RNA

strand, potentially impacting ribosome binding and translation fidelity.

Potential Experimental Protocols and Research
Applications
While specific experimental protocols for N1-(1,1-Difluoroethyl)pseudouridine are not yet

published, methodologies for the synthesis and incorporation of modified nucleosides into

mRNA are well-established. Researchers interested in evaluating this novel compound would

likely follow a workflow similar to that used for other modified pseudouridines.

Workflow for Evaluation of N1-(1,1-Difluoroethyl)pseudouridine in mRNA:

Functional Evaluation

Chemical Synthesis of
N1-(1,1-Difluoroethyl)pseudouridine

5'-triphosphate

In Vitro Transcription (IVT)
- Incorporate into mRNA

mRNA Purification
(e.g., HPLC)

In Vitro Translation Assay
(e.g., Rabbit Reticulocyte Lysate) Cell Transfection

(e.g., Lipid Nanoparticles)

Protein Expression Analysis
(e.g., Western Blot, ELISA)

Innate Immune Response Assay
(e.g., Cytokine Measurement)

mRNA Stability Assay

Translation Fidelity Assay
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Caption: General workflow for the synthesis and evaluation of mRNA containing N1-(1,1-
Difluoroethyl)pseudouridine.

Potential Research Applications:
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mRNA Vaccines: Investigating its potential to enhance antigen expression and reduce

vaccine reactogenicity.

Gene Therapy: Use in mRNA-based protein replacement therapies where high levels of

sustained protein expression are required.

RNA Biology Research: As a tool to probe the effects of nucleoside modification on RNA

structure, function, and interaction with RNA-binding proteins.

Signaling Pathways and Mechanism of Action
The primary mechanism by which modified pseudouridines like m1Ψ enhance mRNA function

is by dampening the innate immune response. Unmodified single-stranded RNA can be

recognized by pattern recognition receptors (PRRs) such as Toll-like receptors (TLR7 and

TLR8), RIG-I, and PKR, leading to the production of type I interferons and inflammatory

cytokines, which can inhibit translation and lead to mRNA degradation.

By modifying the uridine, the mRNA is less likely to be recognized by these sensors. The N1-

(1,1-Difluoroethyl) modification would be expected to function similarly by altering the hydrogen

bonding potential of the uracil base, thereby evading immune recognition.

Logical Relationship of Modified mRNA and Immune Evasion:
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Caption: Modified mRNA evades immune sensors, leading to enhanced protein expression.

Conclusion
N1-(1,1-Difluoroethyl)pseudouridine is a promising new addition to the toolkit of RNA

biologists and drug developers. While further research is needed to fully characterize its

properties and biological activity, its rational design suggests it could offer advantages in the

development of next-generation mRNA therapeutics. The methodologies and conceptual

frameworks established for other modified pseudouridines provide a clear path for the

investigation and potential clinical translation of this novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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